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Compound of Interest

1-(4-Methoxy-benzyl)-1H-pyrrole-
2-carbaldehyde

Cat. No.: B113117

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the known physicochemical
properties of the compound with CAS number 861162-64-3, identified as 1-(4-
methoxybenzyl)-1H-pyrrole-2-carbaldehyde. Due to the limited availability of direct
experimental data for this specific molecule, this document also presents computed properties
and outlines general experimental protocols relevant to its structural class. Furthermore, it
explores the biological context of structurally related pyrrole-2-carbaldehyde derivatives to offer
insights into potential applications and areas of investigation.

Chemical Identity

o Systematic Name: 1-(4-methoxybenzyl)-1H-pyrrole-2-carbaldehyde
e CAS Number: 861162-64-3

e Molecular Formula: C13H13NO2[1]

e Molecular Weight: 215.25 g/mol [1]

e Chemical Structure:
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o SMILES: O=CclcccnlCc2ccc(OC)cc2

o InChl: INChl=1S/C13H13N0O2/c1-16-13-6-4-11(5-7-13)9-14-8-2-3-12(14)10-15/h2-
8,10H,9H2,1H3[2]

Physicochemical Properties

Direct experimental data for many physicochemical properties of 1-(4-methoxybenzyl)-1H-
pyrrole-2-carbaldehyde are not readily available in published literature. The following table
summarizes computed data obtained from chemical databases, which can serve as estimations
for experimental design.

Property Value Source
Molecular Weight 215.25 g/mol [1][2]
XLogP3-AA 2.6 [3]
Hydrogen Bond Donor Count 0 Computed
Hydrogen Bond Acceptor

C);untg p 2 12
Rotatable Bond Count 4 [2]
Topological Polar Surface Area  31.2 A2 [2][3]
Melting Point No data available

Boiling Point No data available

Solubility No data available

Experimental Protocols

While specific experimental protocols for CAS 861162-64-3 are not published, the following are
standard methodologies for determining the key physicochemical properties of a solid organic
compound of this nature.

Determination of Melting Point
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The melting point of a solid compound is a critical indicator of its purity.
o Apparatus: Digital melting point apparatus (e.g., Mel-Temp® or similar), capillary tubes.
e Procedure:

o Asmall, dry sample of the crystalline compound is finely powdered and packed into a
capillary tube to a height of 2-3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a steady rate (e.g., 1-2 °C per minute) as it approaches the
expected melting point.

o The temperature range from the appearance of the first liquid drop to the complete
liquefaction of the sample is recorded as the melting range. For a pure compound, this
range is typically narrow (0.5-2 °C).

Determination of Solubility

Assessing the solubility of a compound in various solvents is crucial for its application in drug
development and other research areas.

o Apparatus: Vials, analytical balance, magnetic stirrer, temperature-controlled water bath.
e Procedure (for equilibrium solubility):

o An excess amount of the solid compound is added to a known volume of the solvent (e.g.,
water, ethanol, DMSO) in a vial.

o The mixture is agitated (e.g., using a magnetic stirrer) in a temperature-controlled
environment (e.g., 25 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is
reached.

o The suspension is filtered to remove undissolved solid.

o The concentration of the compound in the clear filtrate is determined using a suitable
analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV
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detection, calibrated with standard solutions of the compound.

Biological Context and Potential Experimental
Workflows

While no specific biological activities have been reported for 1-(4-methoxybenzyl)-1H-pyrrole-2-
carbaldehyde, the broader class of pyrrole-2-carbaldehyde derivatives has been investigated
for various biological effects, including antioxidant and anti-inflammatory activities.[4] The
following sections describe a potential experimental workflow for evaluating the antioxidant
properties of such a compound.

In Vitro Antioxidant Activity Screening

A common initial step in assessing the biological potential of a novel compound is to screen for
its antioxidant activity. This can be achieved through various in vitro assays.
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Workflow for in vitro antioxidant activity screening.

Cell-Based Assay for Neuroprotection

Given that some pyrrole derivatives have been investigated for neuroprotective effects against
oxidative stress, a potential next step would be to assess the compound's activity in a relevant

cell-based model.[4]
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Workflow for assessing neuroprotective effects.

Conclusion

1-(4-methoxybenzyl)-1H-pyrrole-2-carbaldehyde (CAS 861162-64-3) is a compound for which
detailed experimental physicochemical data is currently lacking. The computed properties
provide a starting point for its characterization. The broader family of pyrrole-2-carbaldehyde
derivatives exhibits a range of biological activities, suggesting that this compound could be a
candidate for further investigation in areas such as antioxidant and neuroprotective research.
The experimental workflows outlined in this guide provide a framework for the systematic
evaluation of its properties and potential biological effects. Further research is warranted to
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experimentally determine its physicochemical characteristics and to explore its pharmacological
potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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